molecular formula C9H9N3 B8484140 2-Methyl-1,6-naphthyridin-5-amine

2-Methyl-1,6-naphthyridin-5-amine

Cat. No.: B8484140
M. Wt: 159.19 g/mol
InChI Key: DJEBDOABRZOAJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-1,6-naphthyridin-5-amine is a useful research compound. Its molecular formula is C9H9N3 and its molecular weight is 159.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9N3

Molecular Weight

159.19 g/mol

IUPAC Name

2-methyl-1,6-naphthyridin-5-amine

InChI

InChI=1S/C9H9N3/c1-6-2-3-7-8(12-6)4-5-11-9(7)10/h2-5H,1H3,(H2,10,11)

InChI Key

DJEBDOABRZOAJZ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C=C1)C(=NC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-Benzyl-2-methyl-1,6-naphthyridin-5-amine (1.42 g, 5.7 mmol) was dissolved in sulfuric acid (6 mL) and water (3 mL). The solution was heated to 130° C. and stirred for 3 hours. The reaction mixture was poured into ice water and neutralized with sodium hydroxide adjusting pH to 8-10. The solution was then concentrated under reduced pressure. The solid was triturated in ethanol (30 mL×2) and filtered. The filtrate was concentrated to dryness and purified by reverse phase column chromatography, and a brown solid (485 mg) was obtained. MS (ESI): m/z 160 [M+H]+.
Name
N-Benzyl-2-methyl-1,6-naphthyridin-5-amine
Quantity
1.42 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
solvent
Reaction Step Three

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